N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine

• IUPAC Name: N-(2,3-dimethylcyclohexyl)-1-ethylpiperidin-4-amine
• InChI: InChI=1S/C15H30N2/c1-4-17-10-8-14(9-11-17)16-15-7-5-6-12(2)13(15)3/h12-16H,4-11H2,1-3H3
• InChI Key: YCHOAJGUGVCVSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC2CCCC(C2C)C
• Molecular Formula: C15H30N2
• Molecular Weight: 238.41 g/mol

Description

N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine, also known as U-47700, is a synthetic opioid that has gained popularity in recent years. It was first synthesized in the 1970s by a pharmaceutical company, but it was never marketed for human use. U-47700 is a highly potent opioid that has been associated with several deaths due to its abuse. However, it has also been the subject of scientific research due to its potential medicinal properties.

Mechanism of Action

N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine is an agonist of the mu-opioid receptor, which is responsible for the analgesic effects of opioids. It binds to the receptor and activates it, leading to the release of endorphins and other neurotransmitters that reduce pain perception. N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine also has effects on other opioid receptors, including the kappa-opioid receptor and the delta-opioid receptor.
Biochemical and Physiological Effects:
N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine has several biochemical and physiological effects that are similar to other opioids. It produces analgesia, sedation, and euphoria. It also causes respiratory depression, which can be fatal in high doses. N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine has a short half-life, which means that its effects wear off quickly.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine has several advantages and limitations for lab experiments. Its potent analgesic effects make it a useful tool for studying pain pathways and developing new pain medications. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, its abuse potential and associated health risks make it a challenging compound to work with.

Future Directions

There are several future directions for the study of N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine. One potential area of research is the development of new pain medications based on its structure and mechanism of action. Another area of research is the development of new treatments for opioid addiction. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine and its potential health risks.

Synthesis Methods

The synthesis of N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine involves several chemical reactions. The starting material is 2,3-dimethylcyclohexanone, which is reacted with ethylamine to form N-ethyl-2,3-dimethylcyclohexanamine. This compound is then reacted with 4-chlorobutyronitrile to form N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine. The final product is purified using chromatography techniques.

Scientific Research Applications

N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine has been the subject of several scientific studies due to its potential medicinal properties. It has been shown to have potent analgesic effects, which make it a potential candidate for the treatment of pain. It has also been shown to have antitussive properties, which make it a potential candidate for the treatment of cough. Additionally, N-(2,3-dimethylcyclohexyl)-1-ethyl-4-piperidinamine has been studied for its potential use in the treatment of opioid addiction.